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Compound of Interest

Compound Name: 5-Benzoylpentanoic acid

Cat. No.: B160681 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
5-Benzoylpentanoic acid, also known by its synonyms 5-benzoylvaleric acid and 6-oxo-6-

phenylhexanoic acid, is an organic compound with a molecular structure that features both a

keto group and a carboxylic acid functional group. This bifunctionality makes it a subject of

interest in various chemical and biological research areas. Its synthesis is primarily achieved

through Friedel-Crafts acylation, a fundamental reaction in organic chemistry. Emerging

evidence suggests its potential as a bactericidal agent, likely acting through mechanisms

common to other keto-acids and fatty acids, such as the disruption of bacterial cell membranes.

This technical guide provides an in-depth overview of its nomenclature, physicochemical

properties, detailed synthesis protocols, and a discussion of its potential biological activities,

intended for professionals in chemical synthesis and drug development.

Nomenclature and Chemical Identity
The compound is known by several names in scientific literature and chemical catalogs. A

comprehensive list of its synonyms and identifiers is provided below for clarity and cross-

referencing.
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Identifier Type Value

Systematic IUPAC Name 6-Oxo-6-phenylhexanoic acid

Common Synonyms

5-Benzoylpentanoic acid, 5-Benzoylvaleric acid,

delta-Benzoylvaleric acid, 6-Keto-6-

phenylhexanoic acid

CAS Number 4144-62-1

Molecular Formula C₁₂H₁₄O₃

InChI Key AIEMSTCGCMIJTI-UHFFFAOYSA-N

SMILES C1=CC=C(C=C1)C(=O)CCCCC(=O)O

Physicochemical Properties
The quantitative physical and chemical properties of 5-Benzoylpentanoic acid are

summarized in the table below. These properties are crucial for its handling, storage, and

application in experimental settings.

Property Value Citations

Molecular Weight 206.24 g/mol [1]

Appearance Solid [2]

Melting Point 75-79 °C [3]

Topological Polar Surface Area 54.4 Å² [1]

XLogP3 1.8 [1]

Synthesis of 5-Benzoylpentanoic Acid
The primary route for synthesizing 5-Benzoylpentanoic acid is the Friedel-Crafts acylation of

benzene using an appropriate acylating agent derived from adipic acid, such as adipic

anhydride or adipoyl chloride, in the presence of a Lewis acid catalyst.
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Experimental Protocol: Friedel-Crafts Acylation
This protocol describes a general method for the synthesis of 6-oxo-6-phenylhexanoic acid.

Materials:

Benzene (Anhydrous)

Adipoyl chloride (or Adipic anhydride)

Aluminum chloride (AlCl₃, anhydrous)

Dichloromethane (DCM, anhydrous, as solvent)

Hydrochloric acid (HCl), concentrated

Ice

Water (distilled)

Sodium sulfate (Na₂SO₄, anhydrous)

Rotary evaporator

Standard glassware for organic synthesis (round-bottom flask, reflux condenser, dropping

funnel, etc.)

Procedure:

Reaction Setup: A three-necked round-bottom flask equipped with a magnetic stirrer, a reflux

condenser with a drying tube, and a dropping funnel is charged with anhydrous aluminum

chloride (a stoichiometric amount is typically required as the product ketone complexes with

the catalyst) and anhydrous dichloromethane under an inert atmosphere (e.g., nitrogen or

argon).[4] The flask is cooled in an ice bath.

Formation of Acylium Ion: A solution of adipoyl chloride in anhydrous DCM is added dropwise

to the stirred suspension of AlCl₃. The reaction mixture is stirred at 0-5 °C to facilitate the

formation of the acylium ion electrophile.[5][6]
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Acylation Reaction: Benzene is added to the reaction mixture, and the solution is allowed to

warm to room temperature and then gently refluxed. The progress of the reaction is

monitored by Thin Layer Chromatography (TLC).

Workup and Quenching: After the reaction is complete, the mixture is cooled to 0 °C and

cautiously quenched by slowly pouring it over crushed ice, followed by the addition of

concentrated HCl to decompose the aluminum chloride complex.[4]

Extraction: The organic layer is separated, and the aqueous layer is extracted multiple times

with DCM. The combined organic extracts are washed with water, then with a saturated brine

solution.

Drying and Concentration: The organic layer is dried over anhydrous sodium sulfate, filtered,

and the solvent is removed under reduced pressure using a rotary evaporator to yield the

crude product.

Purification: The crude 6-oxo-6-phenylhexanoic acid can be further purified by

recrystallization from an appropriate solvent system (e.g., water or a mixture of organic

solvents).

Synthesis Workflow Diagram
The following diagram illustrates the key steps in the Friedel-Crafts acylation synthesis of 5-
Benzoylpentanoic acid.
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Click to download full resolution via product page

Synthesis workflow for 5-Benzoylpentanoic acid.

Potential Bactericidal Applications and Mechanism
of Action
While specific research on the bactericidal mechanism of 5-Benzoylpentanoic acid is limited,

its structural features—a fatty acid-like chain and a ketone group—allow for informed

hypotheses based on the known antimicrobial actions of related compounds. Fatty acids and

other lipid-like molecules are known to possess antibacterial properties, primarily by targeting

the bacterial cell membrane.[4][7]

The proposed mechanism involves the insertion of the molecule's lipophilic portions into the

bacterial cell membrane's lipid bilayer. This can lead to a cascade of disruptive events:

Membrane Depolarization: The integrity of the membrane is compromised, leading to a loss

of the membrane potential essential for cellular processes.[3][7]

Increased Permeability: The disruption creates pores or channels, causing the leakage of

essential intracellular components such as ions, ATP, and low-molecular-weight proteins.[8]

Inhibition of Cellular Processes: The disruption of the membrane can inhibit critical functions

like the electron transport chain and oxidative phosphorylation, effectively shutting down

cellular energy production.[4] Furthermore, ketone bodies have been shown to inhibit

bacterial growth.[2]

Diagram of Potential Bactericidal Mechanism
The diagram below illustrates the plausible multi-step mechanism by which 5-
Benzoylpentanoic acid may exert its bactericidal effects on a bacterial cell.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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